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Compound of Interest

Compound Name: Acephate-d3

Cat. No.: B10856052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Acephate-d3, a deuterated isotopologue of the organophosphate insecticide

Acephate. This document is intended to serve as a critical resource for researchers engaged in

analytical chemistry, environmental monitoring, and toxicology studies. Acephate-d3 is

primarily utilized as an internal standard for the precise quantification of acephate in various

matrices by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).

[1]

Core Physical and Chemical Properties
The fundamental physicochemical characteristics of Acephate-d3 are summarized below.

These properties are essential for developing analytical methods, understanding its

environmental fate, and ensuring proper handling and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10856052?utm_src=pdf-interest
https://www.benchchem.com/product/b10856052?utm_src=pdf-body
https://www.benchchem.com/product/b10856052?utm_src=pdf-body
https://www.caymanchem.com/product/39579/acephate-d3
https://www.benchchem.com/product/b10856052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Formal Name

N-acetyl-d3-

phosphoramidothioic acid,

O,S-dimethyl ester

[1]

Molecular Formula C₄H₇D₃NO₃PS [1][2]

Formula Weight 186.2 g/mol [1]

CAS Number 2140327-70-2 [1][2]

Appearance Solid [1]

Purity
≥99% deuterated forms (d1-

d3)
[1]

Solubility
Soluble in Chloroform, DMSO,

and Water
[1]

SMILES
O=C(C([2H])([2H])

[2H])NP(OC)(SC)=O
[1]

InChI

InChI=1S/C4H10NO3PS/c1-

4(6)5-9(7,8-2)10-3/h1-3H3,

(H,5,6,7)/i1D3

[1]

InChIKey
YASYVMFAVPKPKE-

FIBGUPNXSA-N
[1]

Note: The non-deuterated form, Acephate, is described as a white or transparent solid, or

colorless crystals, with a strong mercaptan-like odor.[3][4]

Biological Activity and Mechanism of Action of
Acephate
While Acephate-d3's primary role is as an analytical standard, the biological activity of its non-

deuterated counterpart, Acephate, provides crucial context for its application in toxicological

and environmental studies. Acephate is an organophosphate insecticide that functions by

inhibiting the enzyme acetylcholinesterase (AChE).[1][3] This inhibition leads to the
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accumulation of the neurotransmitter acetylcholine, causing continuous nerve stimulation,

which is lethal to insects.[3] Acephate itself is a weak inhibitor of acetylcholinesterase; however,

it is metabolized in insects, plants, and animals to methamidophos, a more potent AChE

inhibitor.[3]

In studies on rats, acephate has been shown to increase blood glucose, plasma corticosterone,

and hepatic glycogen levels, while decreasing the activity of hepatic glucose-6-phosphate

dehydrogenase (G6PDH) and adrenal cortisol levels.[1]
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Sample Preparation

Analysis

1. Urine Sample

2. Lyophilization
(Freeze-Drying)

Spike with
Acephate-d3 (IS)

3. Dichloromethane
Extraction

4. Concentration

5. HPLC Separation

6. APCI-MS/MS Detection
(Positive Ion Mode, MRM)

7. Quantification

 

20mL Water Sample
+ 5g NaCl

Load onto Porous
Diatomaceous Earth Column

Elute with
Ethyl Acetate

Concentrate via
Rotary Evaporator

Evaporate to Dryness
(Nitrogen Stream)

Reconstitute in 1mL
Acetone

Inject 1.0µL into GC-MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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